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Compound of Interest

Compound Name: Scandium(lll) nitrate hydrate

Cat. No.: B564756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium(lll) nitrate hydrate, a

versatile compound with increasing importance in various fields of research and development.
This document details its chemical identifiers, physical and chemical properties, experimental

protocols for its use and synthesis of related materials, and key applications.

Chemical Identifiers and Physical Properties

Scandium(lll) nitrate hydrate is a white crystalline solid.[1][2] It is known to exist in various
hydrated forms, including dihydrate, trihydrate, tetrahydrate, and pentahydrate.[2] The degree
of hydration can affect its physical properties. It is soluble in water and ethanol.[2][3]

Table 1: Chemical Identifiers for Scandium(lll) Nitrate Hydrate
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Identifier

Value

Reference

CAS Number

107552-14-7 (for the general
hydrate, xH20)

[1]14]

13465-60-6 (for the

pentahydrate) )

MDL Number MFCD00149848 [1]
PubChem CID 60160869 [1]
EC Number 236-701-5 [6]
UN Number 1477 [7]

Table 2: Physicochemical Properties of Scandium(lll) Nitrate (Anhydrous Basis)

Property Value Reference
Molecular Formula Sc(NO3)3 [2]
Molecular Weight 230.97 g/mol [1][2]
Appearance White crystalline powder [1]
Solubility Soluble in water and ethanol [2][3]
Decomposition Decomposes to scandium 81[9]

oxide upon heating

Experimental Protocols

Scandium(lll) nitrate hydrate is a key precursor for the synthesis of various scandium-

containing materials. Below are detailed experimental protocols for its use.

2.1. Synthesis of a Scandium Nitrate Hydroxy-Bridged Dimeric Complex

This protocol describes the synthesis of a dinuclear scandium complex using scandium(lil)

nitrate hydrate as a starting material.[10]
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o Materials:
o Hydrated scandium nitrate (0.10 g, 0.31 mmol)
o 2,2'-bipyridine (0.10 g, 0.64 mmol)
o Ethanol (30 mL total)

e Procedure:

o

Prepare a hot solution of hydrated scandium nitrate in 5 mL of ethanol.

[¢]

Prepare a hot solution of 2,2"-bipyridine in 25 mL of ethanol.

Mix the two hot solutions.

[¢]

[e]

Allow the mixture to stand and cool very slowly overnight.

o

Colorless crystals of [(bipy)(NO3)2Sc(pn-OH)2Sc(NOs)2(bipy)] will form upon standing for 2
days.[10]

2.2. Preparation of Scandium Oxide from Scandium(lll) Nitrate Hydrate
Scandium(lll) nitrate hydrate can be thermally decomposed to produce scandium oxide.[2][9]
o Materials:

o Scandium(lll) nitrate hydrate

o Furnace

e Procedure:

[e]

Place the scandium(lll) nitrate hydrate in a suitable crucible.

[e]

Heat the sample in air.

o

Upon heating to 50 °C, the tetrahydrate form converts to the dihydrate.[2]
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o At 60 °C, it further converts to ScaO3(NO3)3-6.5H20.[2]

o Between 140-220 °C, ScaOs(NO3)s is formed.[2]

o Higher temperatures will lead to the formation of scandium oxide (Sc203).[9]
2.3. General Preparation of Scandium(lll) Nitrate Tetrahydrate
The tetrahydrate form can be synthesized from scandium hydroxide.[8]
e Materials:

o Scandium hydroxide (Sc(OH)3)

o Nitric acid (HNOs)
e Procedure:

o React scandium hydroxide with nitric acid.

o The resulting product is scandium(lll) nitrate tetrahydrate.[8]

Signaling Pathways and Experimental Workflows

In the context of chemical synthesis, "signaling pathways" can be interpreted as reaction
pathways or experimental workflows. The following diagrams illustrate key transformations
involving scandium(lll) nitrate hydrate.
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Caption: Synthesis of a Scandium Nitrate Dimeric Complex.
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Caption: Thermal Decomposition of Scandium(lll) Nitrate Tetrahydrate.
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Caption: Scandium(lll) Nitrate Hydrate as a Versatile Precursor.

Applications in Research and Development

Scandium(lll) nitrate hydrate is a valuable compound with a range of applications in both
academic research and industrial development.

o Catalysis: It serves as a catalyst in various organic reactions, such as the Beckmann
rearrangement of ketoximes to amides and the isomerization of allylic alcohols to aldehydes.
[2] Its catalytic activity can be enhanced by modifying its structure, for instance, by adding a
co-catalyst.[2]

o Materials Science: Scandium(lll) nitrate is a crucial precursor for the synthesis of advanced
materials.[1][11] It is used to create scandium-based ceramics, which are noted for their high
thermal stability and strength, making them suitable for aerospace applications.[11] It is also
used in the production of high-performance alloys.[1]

o Electronics and Optics: The compound is employed in the manufacturing of electronic
ceramics, optical coatings, and in the laser industry.[2][12] It is also used in the development
of luminescent materials and phosphors for display technologies.[11]

o Research and Synthesis: In a laboratory setting, it is a reagent for synthesizing new
scandium compounds and for studying their properties.[1] It is a precursor for other
scandium compounds like scandium oxide and scandium hydroxide.[2]

Safety and Handling

Scandium(lll) nitrate hydrate is an oxidizing agent and may intensify fire; contact with
combustible material may cause a fire.[4][13] It is considered a hazardous substance and can
cause skin and serious eye irritation.[4][14]

Table 3: GHS Hazard Information
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Hazard Description Reference

Flame over circle, Exclamation

Pictogram [15]
mark

Signal Word Danger [4]
H272: May intensify fire;

Hazard Statements o [15]
oxidizer.

H315: Causes skin irritation. [13]

H319: Causes serious eye

N [13]

irritation.

H335: May cause respirato

y p ry [13]

irritation.

Handling recommendations:

o Wear protective gloves, clothing, eye, and face protection.[13]

o Keep away from heat, sparks, open flames, and hot surfaces.[13]

» Store in a dry, cool, and well-ventilated place, away from combustible materials.[4]

o Ensure adequate ventilation and that eyewash stations and safety showers are close to the
workstation.[4]

In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes and
get medical attention.[4] If on skin, wash off immediately with plenty of water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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